Cas no 1955506-81-6 (2-Chloro-4-hydrazinylpyridine dihydrochloride)

• Product Name: 2-Chloro-4-hydrazinylpyridine dihydrochloride
• CAS No: 1955506-81-6
• MF: C₅H₈Cl₃N₃
• MW: 216.496117591858
• MDL: MFCD28991776
• CID: 4631249
• PubChem ID: 118798742
• Update Time: 2025-06-11

2-Chloro-4-hydrazinylpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydrazinylpyridine dihydrochloride
• 2-CHLORO-4-HYDRAZINOPYRIDINE 2HCL
• (2-chloropyridin-4-yl)hydrazine;dihydrochloride
• W10665

• MDL： MFCD28991776
• Inchi： 1S/C5H6ClN3.2ClH/c6-5-3-4(9-7)1-2-8-5;;/h1-3H,7H2,(H,8,9);2*1H
• InChI Key： PZXZCGNWWTYJDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)NN.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 88.3
• Topological Polar Surface Area: 50.9

Additional information on 2-Chloro-4-hydrazinylpyridine dihydrochloride

Professional Introduction to 2-Chloro-4-hydrazinylpyridine dihydrochloride (CAS No. 1955506-81-6)

2-Chloro-4-hydrazinylpyridine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1955506-81-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with both a chloro group and a hydrazinyl moiety, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-chloro-4-hydrazinylpyridine dihydrochloride positions it as a key precursor in the development of pharmacologically relevant agents. The presence of the hydrazinyl group (-NH₂) and the chloro substituent (-Cl) on the pyridine ring introduces unique reactivity, enabling diverse chemical transformations that are pivotal for drug discovery. Specifically, the hydrazinyl moiety can participate in condensation reactions with carbonyl compounds, forming hydrazones, while the chloro group serves as a versatile handle for nucleophilic substitution reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating hydrazinyl or related functionalities. The compound 2-chloro-4-hydrazinylpyridine dihydrochloride has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. Its ability to serve as a scaffold for designing molecules with targeted therapeutic effects has made it a subject of extensive research in academic and industrial laboratories.

One of the most compelling aspects of 2-chloro-4-hydrazinylpyridine dihydrochloride is its utility in synthesizing molecules that exhibit inhibitory activity against specific enzymes or receptors. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its structural features have been leveraged in the design of compounds targeting bacterial infections, where the hydrazinyl group contributes to interactions with bacterial enzymes or cellular components.

The synthesis of 2-chloro-4-hydrazinylpyridine dihydrochloride typically involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available pyridine derivatives, such as 2-chloropyridine, functionalization at the 4-position via nucleophilic aromatic substitution followed by treatment with hydrazine hydrate yields the desired product. The final step often involves conversion to the dihydrochloride salt to enhance stability and solubility, making it more amenable for further applications in medicinal chemistry.

Recent advances in computational chemistry have further enhanced the understanding of how modifications on the 2-chloro-4-hydrazinylpyridine dihydrochloride scaffold can influence biological activity. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into how structural changes can optimize potency and selectivity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The pharmacokinetic profile of derivatives derived from 2-chloro-4-hydrazinylpyridine dihydrochloride is another area of active investigation. Researchers are exploring how modifications on the core structure can influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, scientists aim to develop compounds that exhibit improved bioavailability and reduced toxicity profiles.

In conclusion,2-chloro-4-hydrazinylpyridine dihydrochloride (CAS No. 1955506-81-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,2-chloro-4-hydrazinylpyridine dihydrochloride is poised to remain at the forefront of medicinal chemistry innovation.